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Compound of Interest

Compound Name: Nickel(ll) nitrate hexahydrate

Cat. No.: B078866

Authoritative guidance for researchers, scientists, and drug development professionals on the
safe handling and disposal of Nickel(ll) nitrate hexahydrate, ensuring laboratory safety and
operational integrity.

Nickel(ll) nitrate hexahydrate (Ni(NOs)2:6H20) is a crystalline solid that presents several
hazards requiring stringent safety protocols. It is an oxidizer, a suspected carcinogen, and can
cause skin and eye irritation, as well as respiratory issues.[1] Adherence to the following
operational and disposal plans is critical to minimize risk and ensure a safe laboratory
environment.

Operational Plan: Step-by-Step Handling
Procedures

This plan outlines the necessary steps for safely handling Nickel(ll) nitrate hexahydrate in a
laboratory setting.

1. Engineering Controls and Work Area Preparation:

» Ventilation: All work with Nickel(ll) nitrate hexahydrate, especially when handling the solid
powder, must be conducted in a certified chemical fume hood or a glove box to minimize
inhalation exposure.[2]

o Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and have been recently tested.[1]
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Work Surface: Designate a specific area for handling the chemical. The work surface should
be covered with a disposable absorbent mat to contain any spills.

. Personal Protective Equipment (PPE) Selection and Donning:

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes and dust.[1]

Skin Protection:

o Gloves: Wear nitrile gloves for splash protection.[3][4][5][6] For tasks involving prolonged
contact or immersion, double-gloving is recommended.[7] Always inspect gloves for any
signs of degradation or punctures before use.

o Lab Coat: A dedicated lab coat, preferably one that is regularly cleaned by a professional
service, should be worn.[7]

o Protective Clothing: For larger quantities or when there is a significant risk of exposure, a
complete chemical-resistant suit may be necessary.[1]

Respiratory Protection: If there is a risk of dust formation that cannot be controlled by
engineering measures, a NIOSH-approved respirator with appropriate cartridges for nickel
dust and fumes should be used.[2]

. Chemical Handling:

Weighing: Conduct all weighing of the solid chemical within a fume hood to prevent the
dispersion of dust.

Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid
splashing.

General Practices: Avoid all contact with skin and eyes.[1] Do not eat, drink, or smoke in the
handling area. Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.[7]

. Emergency Procedures:
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» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[1][2]

o Skin Contact: Wash the affected area with soap and plenty of water. Remove contaminated

clothing. If irritation persists, seek medical attention.[1][2]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2]

Quantitative Exposure Limits

It is crucial to keep workplace exposure to nickel compounds below the established limits.

Parameter

Limit

Source

OSHA Permissible Exposure
Limit (PEL)

1 mg/m3 (as Ni)

Occupational Safety and
Health Administration (OSHA)

ACGIH Threshold Limit Value
(TLV)

0.1 mg/m3 (inhalable fraction,
as Ni)

American Conference of
Governmental Industrial
Hygienists (ACGIH)

NIOSH Recommended
Exposure Limit (REL)

0.015 mg/m? (as Ni)

National Institute for
Occupational Safety and
Health (NIOSH)

Immediately Dangerous to Life
or Health (IDLH)

10 mg/m3 (as Ni)

National Institute for
Occupational Safety and
Health (NIOSH)

Disposal Plan for Contaminated PPE

Proper disposal of contaminated PPE is essential to prevent secondary exposure and

environmental contamination.

1. Segregation and Collection:
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» All PPE contaminated with Nickel(ll) nitrate hexahydrate is considered hazardous waste.

o Establish a designated, clearly labeled, and sealed container for the collection of
contaminated PPE in the work area.

2. Glove Disposal:

e Remove gloves using the proper technique (without touching the outer surface with bare
hands) to avoid skin contact.

» Dispose of contaminated gloves immediately in the designated hazardous waste container.
3. Lab Coat and Protective Clothing Management:
« If a disposable lab coat or suit is used, it should be placed in the hazardous waste container.

¢ Non-disposable lab coats must be professionally laundered by a service experienced in
handling contaminated clothing. Do not take contaminated lab coats home.[7]

4. Final Disposal:

o Contaminated PPE waste must be disposed of through a licensed hazardous waste
management company in accordance with all federal, state, and local regulations.[8]

Logical Workflow for PPE Selection
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Start: Assess Task
Involving Nickel(ll) Nitrate Hexahydrate

What is the nature of the task?

Spill/Hjgh-Risk

Handling Solid/Powder Handling Dilute Solution Spill Cleanup or
(e.q., weighing, transfer) (e.g., pipetting, mixing) High-Risk Procedure

Required PPE:
- Chemical Safety Goggles & Face Shield
- Nitrile Gloves (Double-gloving recommended)
- Dedicated Lab Coat
- NIOSH-approved Respirator

Required PPE:
- Chemical Safety Goggles & Face Shield
- Chemical-resistant Gloves (e.g., thicker nitrile)
- Chemical-resistant Suit/Apron
- NIOSH-approved Respirator

Required PPE:

- Chemical Safety Goggles
- Nitrile Gloves

- Lab Coat

Proceed with Task Safely

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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